Cas no 73295-12-2 ((2S)-2,3-Dimethyl-1,3-butanediol)

(2S)-2,3-Dimethyl-1,3-butanediol Properties

Names and Identifiers

• 1,3-Butanediol, 2,3-dimethyl-, (S)-
• (2S)-2,3-Dimethyl-1,3-butanediol
• (2S)-2,3-dimethylbutane-1,3-diol
• 2,3-DIMETHYL-BUTANE-1,3-DIOL
• 2,3-DICHLOROTHIOPHENE-5-SULPHONYL CHLORIDE
• 2,3-dimethyl-1,3-butanediol
• S-2,3-Dimethyl-1,3-butanediol
• +Expand

• MDL： MFCD10574870
• InChIKey： ITZWYSUTSDPWAQ-YFKPBYRVSA-N
• Inchi： InChI=1S/C6H14O2/c1-5(4-7)6(2,3)8/h5,7-8H,4H2,1-3H3/t5-/m0/s1
• SMILES： C[C@@H](CO)C(C)(C)O

Computed Properties

• Exact Mass: 118.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 8

Experimental Properties

• LogP: 0.38570
• PSA: 40.46000

(2S)-2,3-Dimethyl-1,3-butanediol Security Information

(2S)-2,3-Dimethyl-1,3-butanediol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%